(E)-N-[4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)phenyl]-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)phenyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C25H24N2O4S/c1-31-23-13-14-24-21(18-23)8-5-16-27(24)25(28)20-9-11-22(12-10-20)26-32(29,30)17-15-19-6-3-2-4-7-19/h2-4,6-7,9-15,17-18,26H,5,8,16H2,1H3/b17-15+
• InChI Key: ZJEITRRMKUUOKJ-BMRADRMJSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=C(C=C3)NS(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: COC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=C(C=C3)NS(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C25H24N2O4S
• Molecular Weight: 448.5 g/mol

Description

(E)-N-[4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)phenyl]-2-phenylethenesulfonamide is a useful research compound. Its molecular formula is C25H24N2O4S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Spectroscopy and Zinc Detection

A study by Kimber et al. (2003) focuses on the synthesis of analogues to Zinquin ester, a specific fluorophore for Zn(II), demonstrating the potential of these compounds in fluorescence spectroscopy for zinc detection. The compounds exhibited bathochromic shifts in their UV/visible spectra upon zinc addition, although with weak or non-fluorescence in solution. Among them, the 4-methoxy compound formed a more fluorescent complex than the 6-methoxy compound and Zinquin ester, indicating enhanced fluorescence properties and quantum yield for zinc detection (Kimber et al., 2003).

Antibacterial Activity

Alavi et al. (2017) explored the green synthesis of quinoxaline sulfonamides, showcasing their efficacy as antibacterial agents against Staphylococcus spp. and Escherichia coli. The study highlights the potential application of these compounds in developing new antibacterial drugs, contributing to the field of medicinal chemistry and pharmaceutical research (Alavi et al., 2017).

Corrosion Inhibition

Singh et al. (2016) investigated quinoline derivatives as green corrosion inhibitors for mild steel in acidic media. The study revealed that these compounds act as mixed-type inhibitors, with one showing an efficiency of 98.09% at a specific concentration. This application is crucial in the field of materials science and engineering, particularly for protecting industrial infrastructure against corrosion (Singh et al., 2016).